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Compound of Interest

Compound Name: Triethylamine

Cat. No.: B128534

Essential safety and logistical information for the handling and disposal of triethylamine in a
research and development environment.

Triethylamine (TEA) is a commonly used reagent in organic synthesis, valued for its properties
as a base and a catalyst. However, its hazardous nature—being flammable, corrosive, and
toxic—necessitates strict adherence to proper handling and disposal protocols to ensure the
safety of laboratory personnel and environmental protection. This guide provides detailed
procedures for the safe disposal of triethylamine, spill management, and essential safety data.

Immediate Safety and Handling Precautions

Before handling triethylamine, it is crucial to be familiar with its associated hazards and the
necessary personal protective equipment (PPE). Triethylamine can cause severe skin burns,
eye damage, and respiratory irritation.[1][2]

Personal Protective Equipment (PPE)

A thorough risk assessment of any procedure involving triethylamine should be conducted to
determine the appropriate level of PPE. The following table outlines the recommended PPE for
handling this chemical.
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Protection Type

Specification

Rationale

Hand Protection

Impermeable and resistant
gloves (e.g., Butyl rubber,
Viton®). Inspect gloves before

use.

Prevents skin contact with the

corrosive and toxic liquid.

Eye/Face Protection

Chemical safety goggles and a

face shield.

Protects against splashes that
can cause severe eye

damage.

Skin and Body Protection

Flame-retardant, antistatic
protective clothing, such as a
lab coat, worn over long-

sleeved clothing and pants.

Protects against skin contact
and provides a barrier in case

of splashes or small fires.

Respiratory Protection

Work should be conducted in a
certified chemical fume hood. If
vapors or aerosols are
generated and engineering
controls are insufficient, a full-
face respirator with appropriate
organic vapor cartridges is

required.

Protects against the inhalation

of toxic and corrosive vapors.

Exposure Limits

Adherence to established exposure limits is critical to prevent adverse health effects. The

following table summarizes the key occupational exposure limits for triethylamine.
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Organization Exposure Limit Value
8-hour Time-Weighted Average

OSHA (PEL) 25 ppm
(TWA)

10-hour Time-Weighted )
NIOSH (REL) Not Established
Average (TWA)

8-hour Time-Weighted Average
ACGIH (TLV) (TWA) 1 ppm

Short-Term Exposure Limit
ACGIH (STEL) (15-minute) 3 ppm
-minute

PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit
Value; STEL: Short-Term Exposure Limit. Data sourced from the New Jersey Department of

Health Hazardous Substance Fact Sheet.[1]

Triethylamine Disposal Workflow

The proper disposal of triethylamine waste is a multi-step process that ensures safety and
regulatory compliance. The following diagram outlines the decision-making process for

handling triethylamine waste.
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Segregate Waste
(Keep separate from acids and oxidizers)

:

Small Quantity?

Neutralization Protocol . . .
Gln a designated fume hoo dD E_arge Quantity or Contains Other Hazardous Materlals]

y

Containerize and Label as Hazardous Waste

'

D Grrange for Disposal by a Licensed Contractor

pH Verification
(Target pH 6-9)

Dispose Down Drain with Copious Wate
(Confirm with EHS)
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(Evacuate Personnel and Secure Aree)

[Eliminate All Ignition Sources)
(Don Appropriate PPE)

Contain Spill with Inert Absorbent Material
(e.g., sand, earth)

i

(Collect Absorbed Material with Non-Sparking Tools]

:

Glace in a Sealed, Labeled Container for Hazardous Waste)

[Decontaminate Spill Area]

Gispose of Waste Through a Licensed Contracto)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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